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Compound of Interest

Compound Name: Octylamine

Cat. No.: B7766582

Octylamine, also known as 1-aminooctane or n-octylamine, is a primary aliphatic amine that
has garnered significant attention across various scientific disciplines.[1][2] Its unique
molecular architecture, featuring a terminal primary amine group attached to an eight-carbon
alkyl chain, imparts a combination of reactivity and amphiphilicity.[3][4] This duality makes it a
valuable tool in both fundamental research and applied sciences. For drug development
professionals, octylamine serves as a critical building block in the synthesis of complex
pharmaceutical intermediates.[5][6] In the realm of materials science, its role as a surfactant
and structure-directing agent is pivotal in the controlled synthesis of nanoparticles and other
advanced materials.[7] This guide offers a comprehensive overview of octylamine, from its
fundamental chemical and physical properties to its synthesis, reactivity, and key applications,
providing researchers with the necessary insights to effectively harness its potential.

Molecular Structure and Physicochemical
Properties

The utility of octylamine is intrinsically linked to its molecular structure: a hydrophilic amine
head group (-NH2) and a hydrophobic octyl (CsHa7) tail.[4] This amphiphilic nature is the
cornerstone of its surfactant properties and its ability to self-assemble in various solvents. The
lone pair of electrons on the nitrogen atom of the primary amine group makes it a nucleophile
and a base, defining its chemical reactivity.

Below is a diagram illustrating the chemical structure of octylamine.
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Caption: Chemical structure of octan-1-amine.

A summary of its key physicochemical properties is provided in the table below for easy

reference.
Property Value Source(s)
Molecular Formula CsHioN [819]
Molecular Weight 129.24 g/mol [8]
CAS Number 111-86-4 [9]

Clear to yellow liquid with an
Appearance o [8]
ammonia-like odor

Density 0.782 g/mL at 25°C [9]
Melting Point -5to -1°C 9]
Boiling Point 175-177°C [9]
Flash Point 60°C (140°F) [10]
Water Solubility 0.2 g/L at 25°C (practically O1[10]
insoluble)

pKa 10.65 at 25°C [9][11]
Refractive Index n20/D 1.429 [O1[11]

Synthesis of Octylamine

Several synthetic routes to octylamine have been developed, with the choice of method often
depending on factors such as starting material availability, cost, and desired purity. A prevalent
industrial method is the reductive amination of octanol.[12][13] This process typically involves

the reaction of n-octanol with ammonia in the presence of a catalyst and hydrogen gas.[14][15]

The diagram below outlines a generalized workflow for the synthesis of octylamine from n-
octanol.
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Octylamine Synthesis via Reductive Amination
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Caption: Generalized workflow for octylamine synthesis.

Other synthetic methods include the reaction of n-octanoic acid with ammonia to first form n-
octyl nitrile, which is then hydrogenated to yield octylamine.[12] However, this method can be
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less efficient and require more robust equipment due to the corrosive nature of the acid at high
temperatures.[12]

Chemical Reactivity and Mechanistic Insights

The chemical behavior of octylamine is dominated by the primary amine group. As a base, it
readily reacts with acids in exothermic reactions to form the corresponding octylammonium
salts.[7] The nucleophilic nature of the amine allows it to participate in a wide range of organic
reactions, including:

e Acylation: Reaction with acid chlorides or anhydrides to form amides.

» Alkylation: Reaction with alkyl halides to form secondary and tertiary amines, as well as
quaternary ammonium salts.

» Reaction with Carbonyls: Condensation with aldehydes and ketones to form imines (Schiff
bases), which can be subsequently reduced to secondary amines.

These reactions are fundamental to its use as a chemical intermediate in the synthesis of more
complex molecules, such as pharmaceuticals and agrochemicals.[13] For instance, it is a key
reactant in the preparation of 2H-indazoles and 1H-indazolones, which are investigated as
myeloperoxidase (MPO) inhibitors.[7]

Applications in Research and Drug Development

Octylamine's unique properties make it a versatile tool in several advanced applications.

Surfactant and Structure-Directing Agent

The amphiphilic nature of octylamine allows it to act as a surfactant and a structure-directing
agent in the synthesis of nanomaterials.[16] It is used to create water-soluble quantum dots
(QDs) by forming a polymer coating around them.[7] It also plays a role in the synthesis of
uniform ultrathin metal sulfide nanostructures and mesoporous materials.

Pharmaceutical Intermediate

In drug development, octylamine is a valuable intermediate.[5] Its primary amine group
provides a reactive handle for building more complex molecular architectures.[5] It is used in
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the synthesis of various active pharmaceutical ingredients (APIs), including non-steroidal anti-
inflammatory drugs (NSAIDs), antibiotics, and antiviral agents.[6][17] For example, it is used to
produce the separation reagent gluoctamine, which is employed in the synthesis of naproxen.

[13]

The following diagram illustrates a conceptual workflow for utilizing octylamine in the synthesis
of a pharmaceutical intermediate.
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Conceptual Workflow: Octylamine in Pharmaceutical Synthesis
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Caption: Conceptual workflow for pharmaceutical synthesis.

Corrosion Inhibitor and Lubricant Additive
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Octylamine is also employed as a corrosion inhibitor and an additive in lubricants and
greases.[1][3][16] It forms a protective film on metal surfaces, preventing degradation.[1]

Experimental Protocol: Synthesis of N-octylacetamide

This protocol provides a basic example of an acylation reaction using octylamine.

Objective: To synthesize N-octylacetamide via the acylation of octylamine with acetic
anhydride.

Materials:

Octylamine (=99%)

o Acetic anhydride (=99%)

e Dichloromethane (DCM, anhydrous)
» Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Magnetic stirrer and stir bar

» Round-bottom flask

e Dropping funnel

e Separatory funnel

» Rotary evaporator

Procedure:

e In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol of
octylamine in 20 mL of anhydrous dichloromethane.

e Cool the solution to 0°C in an ice bath.
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e Add 11 mmol of acetic anhydride dropwise to the stirred solution over 10 minutes.
 Allow the reaction to warm to room temperature and stir for an additional 2 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, transfer the reaction mixture to a separatory funnel.

» Wash the organic layer sequentially with 20 mL of saturated sodium bicarbonate solution and
20 mL of brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to obtain the crude product.

 Purify the crude product by column chromatography if necessary.
Validation:

o Confirm the structure of the purified N-octylacetamide using *H NMR, 3C NMR, and Mass
Spectrometry.

Safety, Handling, and Storage

Octylamine is a hazardous chemical and must be handled with appropriate safety precautions.
[10][18]

e Hazards: It is a flammable liquid and vapor.[10][19] It is toxic if swallowed or in contact with
skin and harmful if inhaled.[19][20] It causes severe skin burns and eye damage.[10][19] It is
also very toxic to aquatic life.[18][19]

o Handling: Work in a well-ventilated area, preferably under a chemical fume hood.[18][19]
Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.[18][20] Avoid contact with skin, eyes, and clothing.[10] Keep
away from heat, sparks, and open flames.[18][19]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][11]
Keep away from acids and strong oxidizing agents.[10] Store in a corrosives area and
ensure the storage area is locked up.[10][18]
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Conclusion

Octylamine is a fundamentally important primary amine with a broad spectrum of applications
driven by its unique amphiphilic structure and the reactivity of its amine group. For researchers
in drug discovery and materials science, a thorough understanding of its properties, synthesis,
and reactivity is essential for leveraging its full potential as a versatile chemical building block
and functional agent. As research continues to advance, the demand for reliable and high-
guality octylamine is expected to grow, further solidifying its role in the development of novel
technologies and therapeutics.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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